Cas no 1488892-36-9 (4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine)

• Product Name: 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine
• CAS No: 1488892-36-9
• MF: C₁₀H₁₁ClF₃N₃
• MW: 265.66265130043
• MDL: MFCD21541108
• CID: 5577934
• Update Time: 2025-06-14

4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[3-(trifluoromethyl)-1-piperidinyl]-
• 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine

• MDL： MFCD21541108
• Inchi： 1S/C10H11ClF3N3/c11-8-4-9(16-6-15-8)17-3-1-2-7(5-17)10(12,13)14/h4,6-7H,1-3,5H2
• InChI Key： CCKQCZLRXJOLJR-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(C(F)(F)F)C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 334.3±42.0 °C(Predicted)
• pka: 3.53±0.26(Predicted)

Additional information on 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine

Comprehensive Overview of 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine (CAS No. 1488892-36-9)

4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine (CAS No. 1488892-36-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery due to their versatile biological activity. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine has surged, driven by their unique physicochemical properties. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antiviral agents. The compound's CAS number 1488892-36-9 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine involves multi-step organic reactions, including nucleophilic substitution and catalytic cyclization. Its molecular weight and logP value make it suitable for lead optimization in drug development. Notably, the piperidine moiety contributes to improved bioavailability, a key factor in modern pharmacokinetic studies.

From an industrial perspective, this compound aligns with the trend toward sustainable chemistry. Its trifluoromethyl group is a hotspot in green chemistry discussions, as it often enhances metabolic stability without requiring heavy metals. Companies specializing in custom synthesis and contract research frequently list CAS 1488892-36-9 in their catalogs, catering to the demand for tailor-made intermediates.

In agrochemical applications, 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine is explored as a precursor for crop protection agents. Its structural features mimic those of commercial fungicides and herbicides, making it a candidate for next-generation pesticides. Regulatory bodies emphasize the need for low-residue formulations, and this compound's selective reactivity fits well with such requirements.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine. Purity thresholds (>98%) are strictly maintained to ensure reproducibility in biological assays. Storage recommendations typically suggest anhydrous conditions due to the compound's sensitivity to hydrolysis.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its potential as a scaffold for G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. Patent filings referencing CAS 1488892-36-9 reveal its utility in combination therapies for chronic diseases.

In summary, 4-chloro-6-[3-(trifluoromethyl)piperidin-1-yl]pyrimidine represents a convergence of medicinal chemistry, materials science, and environmental sustainability. Its CAS number 1488892-36-9 serves as a gateway for researchers exploring structure-based drug design and agrochemical innovation. As the scientific community prioritizes efficient synthesis routes and eco-friendly applications, this compound is poised to remain a focal point in industrial and academic research.